Cas no 7319-16-6 (Methyl 1-propenylether)

• Product Name: Methyl 1-propenylether
• CAS No: 7319-16-6
• MF: C₄H₈O
• MW: 72.1057214736938
• CID: 47338
• PubChem ID: 637914
• Update Time: 2025-05-30

Methyl 1-propenylether Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-1-propene
• Methyl 1-propenyl ether
• 7319-16-6
• methyl1-propenylether
• Methyl propenyl ether
• Ether, methyl propenyl
• NS00001313
• (1E)-1-methoxyprop-1-ene
• EN300-100261
• (1E)-1-Methoxy-1-propene #
• (E)-1-methoxyprop-1-ene
• AKOS006277700
• Methyl-1-Propenyl Ether
• 1-Methoxypropene
• EC 615-927-1
• 1-methoxyprop-1-ene
• 1-Propene, 1-methoxy-
• 1-methoxyl propene
• 1-Propene, 1-methoxy-, (E)-
• CH3OCH=CHCH3
• DTXSID401308574
• 4188-69-6
• trans-1-methoxy-propene
• trans-1-Propenyl methyl ether
• MFCD01861884
• 1-propene, 1-methoxy-, (1E)-
• QHMVQKOXILNZQR-ONEGZZNKSA-N
• Methyl 1-propenylether

• Inchi： 1S/C4H8O/c1-3-4-5-2/h3-4H,1-2H3/b4-3+
• InChI Key： QHMVQKOXILNZQR-ONEGZZNKSA-N
• SMILES： O(C)/C=C/C

Computed Properties

• Exact Mass: 72.05750
• Monoisotopic Mass: 72.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 36.4±9.0 °C at 760 mmHg
• Flash Point: -33.6±10.8 °C
• Refractive Index: 1.389
• PSA: 9.23000
• LogP: 1.16640
• Vapor Pressure: No data available

Methyl 1-propenylether Security Information

• Signal Word：Danger
• Hazard Statement： H225 (50%) H226 (50%) H315 (50%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H225 (50%) H226 (50%) H315 (50%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methyl 1-propenylether

Introduction to Methyl 1-Propenylether (CAS No: 7319-16-6)

Methyl 1-propenylether, also known as allyl methyl ether, is an organic compound with the chemical formula C4H8O. It is a colorless liquid with a characteristic odor and is widely used in various industrial and chemical applications. The compound is identified by its CAS number, CAS No: 7319-16-6, which is a unique identifier assigned by the Chemical Abstracts Service to distinguish it from other chemicals.

The structure of methyl 1-propenylether consists of a propene group (CH₂=CH-) attached to a methoxy group (-OCH₃). This structure makes it a simple ether with a double bond, which contributes to its reactivity and versatility in chemical reactions. The compound is commonly synthesized through the reaction of methanol with propene in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid.

One of the key applications of methyl 1-propenylether is in the field of polymer chemistry. It serves as a monomer for the production of certain types of polymers, including poly(allyl methyl ether), which has applications in adhesives, coatings, and composite materials. The polymerization process typically involves free radical initiation, where the double bond in the molecule plays a crucial role in forming long-chain polymers.

Recent studies have explored the use of methyl 1-propenylether in advanced materials science. For instance, researchers have investigated its potential as a precursor for producing high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength. These findings highlight the compound's importance in developing next-generation materials for industries like aerospace and electronics.

In addition to its role in polymer synthesis, methyl 1-propenylether is also utilized as an intermediate in organic synthesis. Its ability to undergo various reactions, such as nucleophilic substitution and addition, makes it a valuable building block for constructing more complex organic molecules. For example, it can be used to prepare alcohols, esters, and other ethers through appropriate reaction conditions.

The environmental impact of methyl 1-propenylether has also been a topic of recent research. Studies have shown that it can degrade under certain environmental conditions, such as exposure to sunlight or microbial action, reducing its persistence in the environment. However, further research is needed to fully understand its ecological effects and ensure its safe use in industrial processes.

From an economic standpoint, methyl 1-propenylether plays a significant role in global chemical markets due to its wide range of applications and relatively low production costs. Its availability and ease of handling make it a preferred choice for manufacturers across various industries.

In summary, methyl 1-propenylether (CAS No: 7319-16-6) is a versatile organic compound with diverse applications in polymer chemistry, organic synthesis, and materials science. Its unique structure and reactivity continue to make it an important component in both industrial processes and cutting-edge research.